Cas no 2308465-95-2 ((3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid)

• Product Name: (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid
• CAS No: 2308465-95-2
• MF: C₃₂H₃₇N₃O₅
• MW: 543.653288602829
• CID: 6602756
• PubChem ID: 165878697
• Update Time: 2025-11-01

(3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid
• (3R)-3-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}hexanoic acid
• 2308465-95-2
• EN300-1581460

• Inchi： 1S/C32H37N3O5/c1-3-11-23(18-30(36)37)33-31(38)29(20-35(2)19-22-12-5-4-6-13-22)34-32(39)40-21-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,23,28-29H,3,11,18-21H2,1-2H3,(H,33,38)(H,34,39)(H,36,37)/t23-,29?/m1/s1
• InChI Key： DSMQYAXCJKDTLB-WIZGVZBGSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CCC)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 543.27332129g/mol
• Monoisotopic Mass: 543.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid

Introduction to (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic Acid (CAS No. 2308465-95-2)

(3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid, identified by its CAS number 2308465-95-2, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, characterized by multiple functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular framework of (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid incorporates several key structural elements that contribute to its unique chemical and biological properties. The presence of a benzyl(methyl)amino group and a fluoren-9-ylmethoxycarbonyl moiety are particularly noteworthy. These functional groups not only enhance the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The stereochemical configuration at the (3R) position further influences the molecule's pharmacokinetic behavior, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. Studies have demonstrated that the fluoren-9-ylmethoxycarbonyl group can act as a hinge binder, facilitating the binding of the molecule to its target proteins. This mechanism has been observed in various drug candidates and is considered a key factor in their efficacy. The benzyl(methyl)amino group, on the other hand, contributes to the compound's ability to modulate enzyme activity, which is essential for developing drugs that target metabolic pathways.

In the context of current research, (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid has been investigated for its potential in treating a range of diseases. For instance, preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key inflammatory cytokines. Additionally, its structural features make it a promising candidate for developing treatments against neurodegenerative disorders, where modulation of protein-protein interactions is crucial. The compound's ability to cross the blood-brain barrier is another area of interest, as it could enhance therapeutic delivery to central nervous system targets.

The synthesis of this complex molecule presents several challenges due to its multifaceted structure. However, recent innovations in synthetic chemistry have made it more feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have been instrumental in streamlining the production process. These advancements have not only improved yield but also reduced costs, making it more accessible for large-scale studies.

Pharmacokinetic studies have been conducted to evaluate the metabolic stability and biodistribution of (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid. Initial results indicate that the compound exhibits favorable pharmacokinetic properties, with moderate solubility and reasonable bioavailability. These characteristics are essential for developing drugs that can be administered orally or through other non-invasive routes. Further studies are ongoing to optimize these properties and explore potential formulations that could enhance therapeutic efficacy.

The role of chiral centers in pharmaceutical compounds cannot be overstated, and the (3R) configuration in this molecule is no exception. Chirality significantly impacts a drug's biological activity, with enantiomers often exhibiting different pharmacological effects. The precise stereochemical arrangement at this position ensures that the compound interacts optimally with biological targets while minimizing off-target effects. This aspect is particularly important in drug development, where selectivity is key to avoiding adverse reactions.

In conclusion, (3R)-3-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}hexanoic acid (CAS No. 2308465-95-2) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile scaffold for drug design, with potential applications in treating various diseases. Ongoing research continues to uncover new insights into its biological activities and pharmacokinetic properties, paving the way for innovative therapeutic solutions.